2-Benzylideneindan-1-one

• Molecular Formula: C16H12O
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 2-benzylidene-3H-inden-1-one
• InChI: InChI=1S/C16H12O/c17-16-14(10-12-6-2-1-3-7-12)11-13-8-4-5-9-15(13)16/h1-10H,11H2
• InChI Key: ITHXOKQJEXLMKO-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)C1=CC3=CC=CC=C3
• Synonyms: 2-benzylidene-1-indanone

Description

2-Benzylideneindan-1-one, also known as this compound, is a useful research compound. Its molecular formula is C16H12O and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-indanone (5.0 g) and benzaldehyde (4.1 g) in methanol (40 ml), was added 2.2 ml of 48% aqueous sodium hydroxide solution. The reaction mixture was stirred at room temperature for 0.5 hr. The resulting precipitate was filtered and washed with water. The yield was 7.9 g.